Cas no 497060-16-9 (4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID)

• Product Name: 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID
• CAS No: 497060-16-9
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• MDL: MFCD01567561
• CID: 3306911
• PubChem ID: 820500
• Update Time: 2025-07-27

4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID
• MS-7822
• AO-990/15068040
• FD168911
• 497060-16-9
• AKOS005109674
• 4-[[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]methyl]benzoic acid
• 4-({[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino}methyl)benzoicacid
• MFCD01567561
• 4-({[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino}methyl)benzoic acid

• MDL： MFCD01567561
• Inchi： 1S/C15H15NO6/c1-15(2)21-13(19)11(14(20)22-15)8-16-7-9-3-5-10(6-4-9)12(17)18/h3-6,8,16H,7H2,1-2H3,(H,17,18)
• InChI Key： QPBKTCPUVGQYHQ-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/NCC2C=CC(C(=O)O)=CC=2)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 305.08993720Da
• Monoisotopic Mass: 305.08993720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Additional information on 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID

Recent Advances in the Study of 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID (CAS: 497060-16-9)

The compound 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID (CAS: 497060-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have demonstrated that 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID exhibits potent inhibitory effects on pro-inflammatory cytokines and enzymes such as COX-2, which are critical targets in the treatment of chronic inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a selective anticancer agent.

The synthesis of this compound has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes to produce 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID with higher yields and purity. These advancements are crucial for facilitating further preclinical and clinical studies. Moreover, structural modifications of the compound have been explored to enhance its bioavailability and reduce potential side effects, paving the way for its development into a viable therapeutic agent.

Pharmacokinetic and pharmacodynamic studies have provided valuable insights into the compound's behavior in biological systems. Recent data indicate that 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID has favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. These properties, combined with its low toxicity profile, make it an attractive candidate for further drug development.

In conclusion, the latest research on 4-((((4,4-DIMETHYL-2,6-DIOXO-3,5-DIOXANYLIDENE)METHYL)AMINO)METHYL)BENZOIC ACID (CAS: 497060-16-9) underscores its potential as a multifaceted therapeutic agent. Continued efforts to optimize its synthesis, understand its mechanisms, and evaluate its efficacy in disease models will be essential for translating these findings into clinical applications. The compound represents a promising avenue for addressing unmet medical needs in inflammation, oncology, and infectious diseases.